Cas no 2138394-19-9 (methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate)

• Product Name: methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate
• CAS No: 2138394-19-9
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 5825187
• PubChem ID: 165751047
• Update Time: 2025-06-09

methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2138394-19-9
• methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate
• EN300-1086396

• Inchi： 1S/C14H15N3O4/c1-9(2)16-8-15-7-13(16)10-4-11(14(18)21-3)6-12(5-10)17(19)20/h4-9H,1-3H3
• InChI Key： PDEBRYIVHWXOEW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(=C1)C1=CN=CN1C(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9Ų

Additional information on methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate

Methyl 3-Nitro-5-[1-(Propan-2-yl)-1H-Imidazol-5-yl]benzoate (CAS No. 2138394-19-9): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate (CAS No. 2138394-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its nitro and imidazole functional groups, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate is composed of a benzoate core with a nitro group at the 3-position and an imidazole ring substituted with an isopropyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the importance of nitro-containing compounds in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. The nitro group in methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate can undergo reduction to form nitroso or hydroxylamine derivatives, which can exert their biological effects through different mechanisms. For instance, nitroso derivatives have been shown to inhibit the activity of certain enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The imidazole moiety in methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate is another key structural feature that contributes to its biological activity. Imidazole rings are known for their ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's binding affinity to specific protein targets. This property is particularly relevant in the context of drug design, where high binding affinity is often correlated with improved efficacy and reduced side effects.

In addition to its structural characteristics, methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate has been evaluated for its pharmacological properties in various preclinical models. Studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate has also shown promise as an antimicrobial agent. Research has indicated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial effects is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings open up new avenues for the development of novel antibiotics to combat multidrug-resistant bacterial infections.

In the realm of cancer research, methyl 3-nitro-5-[1-(propan-2-yl)-1H-imidazol-5-yl]benzoate has been investigated for its potential anticancer properties. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer. These results suggest that methyl 3-nitro-5-[1-(propan-2-y l)-1H-imidazol -5 -y l]b enz o ate could serve as a lead compound for the development of new anticancer agents.

The synthesis and characterization of methyl 3-nitro -5 -[ 1 -( pro pan -2 -y l ) -1 H -i mid az ol -5 -y l ]b en zo ate have been extensively studied in recent years. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of methyl 3-nitrosalicylate with N-isopropylimidazole in the presence of a suitable catalyst. This method has proven to be efficient and reproducible, providing a robust platform for further chemical modifications and derivatization.

In conclusion, m eth yl 3 -n it ro -5 -[ 1 -( pro pan -2 -y l ) -1 H -i mid az ol -5 -y l ]b en zo ate (CAS No. 2138394 -19 -9) represents a promising compound with diverse biological activities that warrant further investigation. Its unique combination of nitro and imidazole functional groups endows it with potential therapeutic applications in areas such as anti-inflammatory, antimicrobial, and anticancer treatments. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties, it holds great promise as a lead molecule for drug discovery and development.